Cas no 22996-24-3 ((4-Methyl-2-nitrophenyl)methanol)

• Product Name: (4-Methyl-2-nitrophenyl)methanol
• CAS No: 22996-24-3
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD08275452
• CID: 1086507
• PubChem ID: 53405041
• Update Time: 2025-04-20

(4-Methyl-2-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-2-nitrophenyl)methanol
• 4-METHYL-2-NITROBENZYLALCOHOL
• CS-0077261
• DTXSID00695475
• A840102
• CL9275
• XAA99624
• SCHEMBL95377
• SY120060
• 4-Methyl-2-nitrobenzyl alcohol
• Z1198176995
• QNJCSIZDJFUHBA-UHFFFAOYSA-N
• 22996-24-3
• EN300-244370
• (4-methyl-2-nitro-phenyl)methanol;(2-Amino-4-methylphenyl)methanol
• 2-Nitro-4-methylbenzyl alcohol
• 4-methyl-2-nitro benzyl alcohol
• MFCD08275452
• DS-3927
• AKOS006287441
• XH0782

• MDL： MFCD08275452
• Inchi： 1S/C8H9NO3/c1-6-2-3-7(5-10)8(4-6)9(11)12/h2-4,10H,5H2,1H3
• InChI Key： QNJCSIZDJFUHBA-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 308.4±27.0 °C at 760 mmHg
• Flash Point: 138.0±12.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(4-Methyl-2-nitrophenyl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes